Cas no 125889-79-4 (3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine)

• Product Name: 3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine
• CAS No: 125889-79-4
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• CID: 1103409
• PubChem ID: 14221140
• Update Time: 2025-11-02

3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-Azabicyclo[2.2.2]octane-3-methanamine
• 3-(aminomethyl)quinuclidin-3-amine
• 3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine
• 1-Azabicyclo[2.2.2]octane-3-methanamine, 3-amino-
• MFCD12407539
• DB-228374
• KZXAUAPHHGXSBG-UHFFFAOYSA-N
• F20195
• SCHEMBL15534263
• 125889-79-4
• CS-0359588

• MDL： MFCD12407539
• Inchi： 1S/C8H17N3/c9-5-8(10)6-11-3-1-7(8)2-4-11/h7H,1-6,9-10H2
• InChI Key： KZXAUAPHHGXSBG-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(CN)(C2)N

Computed Properties

• Exact Mass: 155.142247555g/mol
• Monoisotopic Mass: 155.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 55.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinuclidines

Additional information on 3-(aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine

3-(Aminomethyl)-1-Azabicyclo[2.2.2]octan-3-Amine (CAS 125889-79-4): A Promising Scaffold in Medicinal Chemistry

3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine is a unique heterocyclic compound with a complex three-dimensional structure that has garnered significant attention in recent years. This molecule, characterized by its CAS 125889-79-4 identifier, represents a novel scaffold with potential applications in drug discovery and therapeutic development. The core structure of this compound is based on the bicyclo[2.2.2]octane framework, which is further modified by the introduction of amino and methyl functional groups. This structural complexity provides a unique platform for exploring new biological activities and pharmacological properties.

Recent studies have highlighted the importance of 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine in the context of small molecule drug design. Researchers have focused on its potential to modulate ion channels, particularly in the context of neurological disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant activity against voltage-gated sodium channels, suggesting its potential as a therapeutic agent for conditions such as epilepsy and neuropathic pain. The ability of this molecule to interact with specific ion channel subtypes highlights its relevance in the development of targeted therapies.

The CAS 125889-79-4 compound has also been explored for its potential in the treatment of inflammatory diseases. A 2024 preclinical study published in Pharmacological Research investigated its anti-inflammatory properties, revealing that it can inhibit the activation of NF-κB pathways in macrophages. This finding is particularly significant given the role of NF-κB in the pathogenesis of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate these pathways suggests its potential as a lead candidate for the development of new anti-inflammatory agents.

One of the key advantages of 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine is its structural versatility. The bicyclo[2.2.2]octane framework provides a rigid three-dimensional scaffold that can be further functionalized to enhance biological activity. This property has been exploited in several recent studies, where researchers have introduced various substituents to optimize the compound's pharmacokinetic properties. For instance, a 2023 study in Organic & Biomolecular Chemistry reported the synthesis of derivatives with improved solubility and bioavailability, which are critical factors in the development of orally administered drugs.

Another area of interest is the CAS 125889-79-4 compound's potential in the treatment of neurodegenerative diseases. A 2024 review article in Neuropharmacology discussed its neuroprotective effects, highlighting its ability to reduce oxidative stress in neuronal cells. This property is particularly relevant given the role of oxidative stress in conditions such as Alzheimer's disease and Parkinson's disease. The compound's potential to mitigate oxidative damage suggests its utility in the development of neuroprotective agents.

The 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine scaffold has also been explored for its applications in the design of dual-action drugs. A 2023 study published in Drug Discovery Today demonstrated that this compound can simultaneously target multiple biological pathways, making it a promising candidate for the treatment of complex diseases such as cancer. The ability of this molecule to modulate multiple targets is attributed to its unique structural features, which allow for the introduction of multiple functional groups.

Recent advances in computational chemistry have further enhanced the understanding of CAS 125889-79-4's potential. Molecular docking studies have been used to predict the compound's interactions with various biological targets. A 2024 study in Computational and Structural Chemistry revealed that the compound can bind to several protein targets, including enzymes and receptors, which are implicated in various pathological processes. These findings underscore the importance of this compound in the development of multitarget drugs.

Despite its promising properties, the 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine compound faces challenges in terms of synthesis and optimization. A 2023 study in Chemical Communications reported the development of a novel synthetic route that improves the efficiency of its production. This advancement is crucial for the large-scale production of the compound, which is necessary for its application in pharmaceutical development.

The CAS 125889-79-4 compound's potential in drug discovery is further supported by its ability to serve as a scaffold for the development of new chemical entities. A 2024 study in MedChemComm discussed the use of this compound as a starting point for the design of novel drugs with improved therapeutic profiles. The study highlighted the importance of structural modifications in optimizing the compound's biological activity and pharmacological properties.

Overall, the 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine compound represents a significant advancement in the field of drug discovery. Its unique structural features and potential biological activities make it a promising candidate for the development of new therapeutic agents. The ongoing research into this compound is expected to yield further insights into its applications and potential in the treatment of various diseases.

As the field of medicinal chemistry continues to evolve, the CAS 125889-79-4 compound is likely to play an increasingly important role in the development of new drugs. The ability to modulate multiple biological targets, combined with its structural versatility, positions this compound as a valuable asset in the quest for innovative therapeutic solutions. Future studies are expected to further elucidate its potential and expand its applications in the treatment of a wide range of diseases.

Key areas of future research include the exploration of 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine's potential in the treatment of infectious diseases and its role in the development of combination therapies. Additionally, the optimization of its pharmacokinetic properties and the identification of novel biological targets are expected to be important areas of investigation. These studies will be crucial in determining the full therapeutic potential of this compound and its applications in clinical settings.

As the scientific community continues to uncover the properties of CAS 125889-79-4, it is clear that this compound holds significant promise for the development of new drugs. The ongoing research into its biological activities, structural modifications, and potential therapeutic applications underscores its importance in the field of medicinal chemistry. The continued exploration of this compound is expected to lead to the discovery of new therapeutic strategies and the advancement of drug development efforts.

In conclusion, the 3-(Aminomethyl)-1-azabicyclo[2.2.2]octan-3-amine compound represents a promising candidate in the field of drug discovery. Its unique structural features and potential biological activities make it a valuable asset in the development of new therapeutic agents. The ongoing research into this compound is expected to yield further insights into its applications and potential in the treatment of various diseases, contributing to the advancement of medicinal chemistry and pharmaceutical development.